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Compound of Interest

Compound Name: Diphenylchloroarsine

Cat. No.: B1221446

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of
Diphenylchloroarsine (DA), a highly toxic organoarsenic compound with historical
significance as a chemical warfare agent. Understanding its solubility is critical for
environmental fate assessment, the development of detection and decontamination
technologies, and for safe handling in a laboratory setting. This document summarizes
available quantitative and qualitative solubility data, details the compound's reactivity with
water, and outlines experimental protocols for solubility determination with an emphasis on
requisite safety measures.

Solubility Data

The solubility of Diphenylchloroarsine is characterized by its poor aqueous solubility and
moderate to high solubility in various organic solvents. However, quantitative data in the public
domain is limited, and values for aqueous solubility are complicated by the compound's
tendency to hydrolyze.

Quantitative measurements of Diphenylchloroarsine's solubility in water are conflicting in the
available literature. This discrepancy is likely due to the compound's slow decomposition and
hydrolysis in aqueous media, which makes establishing a true equilibrium for a saturated
solution challenging.[1][2] The presence of moisture leads to the formation of less toxic
degradation products, including diphenylarsine hydroxide and bis(diphenylarsine)oxide.[3] The
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most frequently cited value originates from the International Chemical Safety Cards (ICSCs).[4]

[5]

Table 1: Quantitative Aqueous Solubility Data for Diphenylchloroarsine

Solubility Value Equivalent ( g/100 mL) Source | Note

(Poor solubility) As per ILO-
0.2 g/100 mL 0.2 WHO International Chemical
Safety Cards.[4][5]

0.064 g/dm3 0.0064 Smolecule[6]

Michaelis and La Coste (1878)
2.72 mg/L 0.000272 ] _

via Thesis[1]

Slowly decomposes in water.
Insoluble N/A

[2]

While specific quantitative data (e.g., 9/100 mL) is not readily available in the surveyed
literature, Diphenylchloroarsine is consistently reported as being soluble in a range of
common organic solvents. This solubility is leveraged in its synthesis and in the preparation of
other organoarsenic compounds.[7]

Table 2: Qualitative Solubility of Diphenylchloroarsine in Organic Solvents

Solvent Reported Solubility Source(s)
Acetone Soluble / Readily Soluble [6][8]
Benzene Soluble [8]
Dichloromethane Soluble [6]

Ether Soluble [8]

Hot Ethanol Soluble 9]

Hydrolysis and Stability
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Diphenylchloroarsine is reactive with water, undergoing hydrolysis which significantly impacts
its environmental persistence and complicates aqueous solubility measurements. The process
involves the substitution of the chlorine atom with a hydroxyl group, followed by potential
condensation.

The initial hydrolysis product is diphenylarsine hydroxide. This intermediate can then condense
to form bis(diphenylarsine)oxide.[3] This reactivity underscores the importance of using
anhydrous solvents for preparing stock solutions and highlights that in aqueous environments,
one is often dealing with a mixture of the parent compound and its degradation products. The
compound is also reported to be incompatible with strong oxidizing agents, amines, and alkalis.
[10]
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Diphenylchloroarsine

((CeHs)2AsCl)

Hydrolysis (-HCI)

Diphenylarsine Hydroxide

((CeHs)2AsOH)

Condensation (-Hz20)

Bis(diphenylarsine)oxide
(((CeHs)2As)20)
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Preparation

Start: Assemble PPE &
Verify Fume Hood Operation

Add excess Diphenylchloroarsine
to vials with solvent

Equilibration

Seal vials tightly

A

Agitate in shaker bath
at constant temperature
(24-72 hours)

eparation

Allow solid to settle

Centrifuge (optional)

Withdraw supernatant
using filtered syringe

Analyze concentration
(e.g., HPLC, GC-MS)

End: Calculate Solubility &
Decontaminate Workspace

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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